Cas no 14917-41-0 (2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-)

• Product name: 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-
• CAS No: 14917-41-0
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 120708
• PubChem ID: 5461154

2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-
• 2',4',6',3,4-PENTAHYDROXYCHALCONE
• 2'.4'.6'.3.4-Pentahydroxychalcone
• PENTAHYDROXYCHALCONE,2',4',6',3,4-(AS)
• (2E)-3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• 3,4,2',4',6'-PENTAHYDROXYCHALCONE
• 3,4,2',4',6'-PENTAHYDROXYCHALCONE WITH HPLC
• ERIODICTYOL CHALCONE
• PENTAHYDROXYCHALCONE,2',4',6',3,4-
• PENTAHYDROXYCHALCONE,2',4',6',3,4-(SH)
• PENTADECANE, n-(RG)
• 3,4,2'',4'',6''-PENTAHYDROXYCHALCONE WITH HPLC
• (E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• LMPK12120271
• CS-0201229
• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-
• AKOS024465134
• 2',3,4,4',6'-Penta-hydroxychalcone
• GTPL12443
• CHEMBL127409
• SCHEMBL159248
• 14917-41-0
• trans-2'',3,4,4'',6''-pentahydroxychalcone
• 2',3,4,4',6'-Pentahydroxychalcone
• NS00059430
• (2E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-2-propen-1-one
• 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
• UNII-MDQ6NJ9LSN
• HY-N9551
• MFCD00017302
• MDQ6NJ9LSN
• 3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• CRBYNQCDRNZCNX-DUXPYHPUSA-N
• CHEBI:48967
• BDBM50042994
• DTXSID201343534
• CHEBI:10836
• Q27108675
• PENTAHYDROXYCHALCONE,2,4,6,3,4-(SH)
• EINECS 277-569-9
• Eriodictyolchalcone
• trans-2',3,4,4',6'-pentahydroxychalcone
• 73692-51-0
• 3,4,2',4',6-Pentahydroxychalcone

• MDL： MFCD00017302
• Inchi： InChI=1S/C15H12O6/c16-9-6-13(20)15(14(21)7-9)11(18)4-2-8-1-3-10(17)12(19)5-8/h1-7,16-17,19-21H/b4-2+
• InChI Key： CRBYNQCDRNZCNX-DUXPYHPUSA-N
• SMILES： C1=CC(=C(C=C1/C=C/C(=O)C2=C(C=C(C=C2O)O)O)O)O

Computed Properties

• Exact Mass: 288.063388g/mol
• Surface Charge: 0
• XLogP3: 2.9
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 288.063388g/mol
• Monoisotopic Mass: 288.063388g/mol
• Topological Polar Surface Area: 118Ų
• Heavy Atom Count: 21
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Color/Form: Powder
• Density: 1.584±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157-158 ºC
• Boiling Point: 595.9°Cat760mmHg
• Flash Point: 328.2°C
• Refractive Index: 1.782
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 118.22000
• LogP: 2.11070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones